Cas no 100922-16-5 (2-Butenedioic acid(2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester)

2-Butenedioic acid (2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester is a diester derivative of fumaric acid, featuring a tert-butyl and an ethyl ester group. This compound is characterized by its unsaturated alkene backbone, which contributes to its reactivity in polymerization and cross-linking applications. The tert-butyl group enhances steric hindrance, potentially improving thermal stability and resistance to hydrolysis. Its dual ester functionality makes it suitable as an intermediate in organic synthesis, particularly for producing specialty polymers or fine chemicals. The compound's structure allows for selective reactivity, enabling controlled modifications in synthetic pathways. Its stability under mild conditions ensures consistent performance in laboratory and industrial processes.

2-Butenedioic acid(2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester structure

100922-16-5 structure

Product Name:2-Butenedioic acid(2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester

CAS No:100922-16-5

MF:C₁₀H₁₄O₄

MW:198.215763568878

CID:124325

PubChem ID:53432672

Update Time:2025-06-07

2-Butenedioic acid(2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Butenedioic acid(2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester
- 2-tert-butyl-3-ethylbut-2-enedioate
- t-Butylethylfumarate
- 100922-16-5
- DTXSID10700605
- Inchi： 1S/C10H16O4/c1-5-6(8(11)12)7(9(13)14)10(2,3)4/h5H2,1-4H3,(H,11,12)(H,13,14)/p-2
- InChI Key： WSKGNKIVFIWLJP-UHFFFAOYSA-L
- SMILES： [O-]C(C(=C(C(=O)[O-])CC)C(C)(C)C)=O

Computed Properties

Exact Mass: 198.089
Monoisotopic Mass: 198.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Topological Polar Surface Area: 80.3A^2
XLogP3: 3.3

Experimental Properties

PSA: 80.26000
LogP: -0.76110

2-Butenedioic acid(2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7434452-0.05g	1-tert-butyl 4-ethyl (2E)-but-2-enedioate	100922-16-5	95%	0.05g	$76.0	2024-05-24
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Enamine	EN300-7434452-0.5g	1-tert-butyl 4-ethyl (2E)-but-2-enedioate	100922-16-5	95%	0.5g	$310.0	2024-05-24
Enamine	EN300-7434452-1.0g	1-tert-butyl 4-ethyl (2E)-but-2-enedioate	100922-16-5	95%	1.0g	$414.0	2024-05-24
Enamine	EN300-7434452-2.5g	1-tert-butyl 4-ethyl (2E)-but-2-enedioate	100922-16-5	95%	2.5g	$810.0	2024-05-24
Enamine	EN300-7434452-5.0g	1-tert-butyl 4-ethyl (2E)-but-2-enedioate	100922-16-5	95%	5.0g	$1199.0	2024-05-24
Enamine	EN300-7434452-10.0g	1-tert-butyl 4-ethyl (2E)-but-2-enedioate	100922-16-5	95%	10.0g	$1778.0	2024-05-24
Aaron	AR0003WM-50mg	2-Butenedioic acid (2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester	100922-16-5	95%	50mg	$130.00	2025-02-17
Aaron	AR0003WM-100mg	2-Butenedioic acid (2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester	100922-16-5	95%	100mg	$181.00	2025-02-17